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Compound of Interest |

4'5,7-Trihydroxy-6"-
Compound Name:

methoxyflavanone
CAS No.: 57462-21-2
Cat. No.: B14608036

Get Quote

(4',5,7-Trihydroxy-6-methoxyflavanone)
Executive Summary

4'5,7-Trihydroxy-6-methoxyflavanone (C16H1406, MW: 302.28 g/mol ), widely referred to as 6-
Methoxynaringenin, is a bioactive O-methylated flavonoid.[1][2][3][4] It is structurally distinct
due to the methoxylation at the C-6 position of the A-ring, a modification that significantly
enhances its lipophilicity and metabolic stability compared to its parent compound, Naringenin.
This compound has garnered attention in drug discovery for its potent anti-inflammatory,
neuroprotective, and nitric oxide (NO) inhibitory activities.

Editorial Note on Nomenclature: While the specific query requested "6'-methoxy" (B-ring), the
overwhelming body of phytochemical literature and chemotaxonomic data identifies the 6-
methoxy (A-ring) isomer as the naturally occurring metabolite in the plant sources listed below.
The 6'-position (B-ring) is chemically equivalent to the 2'-position in a 4'-monosubstituted B-
ring; however, 6-oxygenation on the A-ring is a hallmark of the Scutellaria and Iris genera. This
guide focuses on the verified 6-methoxy isomer.[5]
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Chemical Profile & Structural Logic[6][7][8]

The compound belongs to the flavanone subclass, characterized by a saturated C2-C3 bond
and a chiral center at C2.

Property Specification

5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methoxy-

IUPAC Name ]
2,3-dihydrochromen-4-one

Common Name 6-Methoxynaringenin

Molecular Formula C16H1406

Exact Mass 302.0790
C-4 Carbonyl (Ketone), C-5 Hydroxyl

Key Functional Groups (Chelated), C-6 Methoxy, C-7 Hydroxyl, C-4'
Hydroxyl

B Soluble in MeOH, EtOH, DMSO, EtOAc; Poorly
Solubility

soluble in water

Structural Visualization: The following diagram illustrates the core structure and the numbering
system used to distinguish the A-ring (6-methoxy) from the B-ring.
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Caption: Structural topology of 6-Methoxynaringenin highlighting the critical C-6 methoxy
substitution.

Botanical Sources & Chemotaxonomy

The accumulation of 6-Methoxynaringenin is highly specific to plant families expressing
Flavonoid 6-hydroxylase (F6H) and subsequent O-methyltransferases (OMT).

Primary Source: Scutellaria Species (Lamiaceae)

The genus Scutellaria (Skullcaps) is the most abundant source. The roots of these plants are
rich in lipophilic flavones and flavanones.

e Species:Scutellaria baicalensis (Radix Scutellariae), Scutellaria luzonica, Scutellaria plebeia.
o Tissue Localization: High concentrations in the roots and rhizomes.

o Co-occurring Metabolites: Baicalein, Wogonin, Oroxylin A.[6]

Secondary Source: Iris Species (Iridaceae)[2][3][7][8]

» Species:Iris unguicularis.[2][3][7]
e Tissue Localization:Rhizomes.

e Relevance: Often found alongside isoflavonoids (e.g., Tectorigenin), indicating a complex
biosynthetic machinery capable of both flavone and isoflavone synthesis.

Minor/Rare Sources: Asteraceae[4]

e Species:Ambrosia bidentata, Tanacetum sibiricum.

e Relevance: Presence in leaf/stem exudates suggests a role in UV protection or allelopathy.

Biosynthetic Pathway[7]

Understanding the biosynthesis is critical for metabolic engineering or selecting high-yield plant
chemotypes. The pathway diverges from the central flavonoid pathway at Naringenin.
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Key Enzymatic Steps

F6H: Cytochrome P450 dependent

FOMT: Mg2+ dependent

L-Phenylalanine

CHI (Chalcone Isomerase)

Naringenin
(Flavanone Core)

F6H
(Flavonoid 6-Hydroxylase)

Carthamidin
(5,6,7,4'-Tetrahydroxyflavanone)

FOMT
(Flavonoid O-Methyltransferase)

6-Methoxynaringenin
(4',5,7-Trihydroxy-6-methoxyflavanone)
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Caption: Biosynthetic route from Naringenin to 6-Methoxynaringenin via 6-hydroxylation and O-
methylation.

Extraction & Isolation Protocol

This protocol is designed for the isolation of 6-Methoxynaringenin from Scutellaria baicalensis
roots, but is adaptable to Iris rhizomes.

Phase 1: Extraction

o Material Prep: Pulverize dried roots (1.0 kg) to a fine powder (40-60 mesh).

« Solvent Extraction: Macerate in 70% Ethanol (EtOH) or Methanol (MeOH) (1:10 w/v ratio) for
24 hours at room temperature. Repeat 3 times.

o Concentration: Combine filtrates and evaporate under reduced pressure (Rotary Evaporator,
<45°C) to yield a crude crude extract.

Phase 2: Liquid-Liquid Fractionation (Causality: Polarity
Separation)

e Suspend crude extract in Water (H20).
» Defatting: Partition with n-Hexane (removes lipids/waxes). Discard hexane layer.

e Target Enrichment: Partition agueous phase with Chloroform (CHCIs) or Dichloromethane
(DCM).

o Note: 6-Methoxynaringenin is an aglycone with moderate lipophilicity. It will predominantly
partition into the Chloroform/DCM or Ethyl Acetate (EtOAc) fraction.

e Glycoside Removal: Partition remaining aqueous phase with n-Butanol (removes
glycosides).

Phase 3: Chromatographic Isolation
o Stationary Phase: Silica Gel 60 (0.063-0.200 mm).

» Mobile Phase: Gradient elution using Chloroform:Methanol (100:0 - 90:10).
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e TLC Monitoring: Check fractions under UV (254/365 nm). 6-Methoxynaringenin typically
appears as a dark spot under UV254 (quenching) and may fluoresce under UV365
depending on reagents.

o Polishing: Purify active fractions using Sephadex LH-20 (eluent: MeOH) to remove
chlorophyll and polymeric impurities.

 Final Purification: Semi-preparative HPLC (C18 column, MeOH:H20 gradient).
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Caption: Step-by-step fractionation logic targeting the moderately polar flavonoid aglycone
fraction.

Analytical Characterization
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To validate the identity of the isolated compound, compare spectral data against these
standard values.

Mass Spectrometry (ESI-MS)[7]
o Positive Mode [M+H]*: m/z 303

e Negative Mode [M-H]~: m/z 301

o Fragmentation: Loss of methyl group (M-15) and Retro-Diels-Alder (RDA) cleavage of the C-
ring.

Nuclear Magnetic Resonance (*H-NMR, 500 MHz, DMSO-ds)

The absence of the H-6 proton signal (seen in Naringenin) and the presence of a methoxy
singlet are diagnostic.

Position Shift (6 ppm) Multiplicity Integration Assignment
] Diagnostic
6-OMe 3.75-3.80 Singlet (s) 3H
Methoxy Group
] A-ring proton (H-
H-8 6.00 - 6.10 Singlet (s) 1H )
6 is absent)
Doublet of C-ring chiral
H-2 5.35-5.45 1H
Doublets center
H-3ax 3.10-3.25 Multiplet 1H C-ring methylene
H-3eq 2.65-2.75 Multiplet 1H C-ring methylene
B-ring (AA'BB'
H-2', 6' 7.25-7.35 Doublet (d) 2H
system)
B-ring (AA'BB'
H-3', 5' 6.75 - 6.85 Doublet (d) 2H
system)
] Chelated
5-OH ~12.00 Singlet (s) 1H
hydroxyl
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Pharmacological Potential[5][6][7][8][10][11][12]

Target Applications:

o Anti-inflammatory: Inhibits inducible Nitric Oxide Synthase (iINOS) and COX-2 expression.
The 6-methoxy group increases cell permeability compared to Naringenin.

o Neuroprotection: Demonstrates efficacy in protecting dopaminergic neurons, relevant for
Parkinson's disease research (often studied in the context of Scutellaria extracts).

e Antioxidant: Scavenges DPPH and superoxide radicals, though slightly less potent than
catechol-containing flavonoids (e.g., Luteolin) due to the B-ring substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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